1-acetyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)indoline-5-sulfonamide

• IUPAC Name: 1-acetyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C20H20N4O4S2/c1-14(25)23-10-8-15-13-16(4-6-18(15)23)30(27,28)21-9-11-24-20(26)7-5-17(22-24)19-3-2-12-29-19/h2-7,12-13,21H,8-11H2,1H3
• InChI Key: ULSSOVRLTYUVCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 946265-32-3

Description

1-acetyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)indoline-5-sulfonamide is a useful research compound. Its molecular formula is C20H20N4O4S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

A study by Azab, Youssef, and El-Bordany (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to develop antibacterial agents. Their research included the creation of pyran, pyridine, and pyridazine derivatives, with some compounds exhibiting high antibacterial activity (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial Activity

Another study focused on the synthesis of novel heterocycles based on 3-Methyl-1-Phenyl-5-Benzene Sulfonamido Pyrazole, revealing compounds with significant antimicrobial activity. This research contributes to the ongoing search for new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Antioxidant and Antimicrobial Properties

Research by Aziz et al. (2021) on the design, synthesis, and biological evaluation of novel 1H-3-indolyl derivatives, including the investigation of their antioxidant activities, highlighted the potential of these compounds as effective antioxidants. Their findings suggest promising applications in medicinal chemistry (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).

Antimalarial and Anticancer Research

The theoretical investigation and molecular docking studies of antimalarial sulfonamides as COVID-19 drugs by Fahim and Ismael (2021) showcased the reactivity and potential therapeutic applications of sulfonamide derivatives against malaria and possibly COVID-19. This study underlines the versatility of sulfonamides in drug development (Fahim & Ismael, 2021).